![molecular formula C5H2F6O2 B074370 Hexafluoroacetylacetone CAS No. 1522-22-1](/img/structure/B74370.png)
Hexafluoroacetylacetone
Overview
Description
Hexafluoroacetylacetone (HFA) is a highly reactive, volatile, and toxic chemical compound with a molecular formula of C2F6O2. It is a colorless liquid that has a characteristic, pungent odor and is soluble in water, ethanol, and chloroform. HFA is used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a fluorinating agent in the production of fluorinated compounds. It is also used in the production of pharmaceuticals, pesticides, surfactants, and other specialty chemicals.
Scientific Research Applications
Molecular Structure and Stability : Hexafluoroacetylacetone is a ‘rigid’ molecule, distinct from acetylacetone, with a high barrier to internal motions and a stable enolic Cs form. It has a well-defined molecular structure as determined through rotational spectra and ab initio calculations (Evangelisti et al., 2009).
Photochemistry and Photoproducts : Upon UV irradiation, this compound produces CO among other photoproducts. This transformation is significant in understanding its photochemical behavior (Kusaba & Tsunawaki, 2007).
Separation of Uranium and Lanthanides : It effectively separates lanthanides from uranium matrices, providing a simplified and efficient process for isolating target elements (Rego et al., 2015).
Infrared Spectra of Metal Chelate Compounds : Its metal chelate compounds have distinct infrared spectra, aiding in the understanding of complex formations with various metals (Morris et al., 1963).
Thermochromatographic Separation : Hexafluoroacetylacetonates are useful for the transport and separation of short-life isotopes of metallic elements, demonstrating their applicability in nuclear chemistry (Fedoseev et al., 1987).
Catalytic Activity Tuning in Metal–Organic Frameworks : Incorporating this compound in metal–organic frameworks alters the selectivity and activity of catalysts, particularly in ethylene hydrogenation processes (Liu et al., 2019).
Hydrogen Bond Analysis : The analysis of its infrared spectra provides insights into the hydrogen-bonding characteristics and force constants in its structure (Ogoshi & Nakamoto, 1966).
Surface Chemistry : Its interaction with surfaces like Cu(210) reveals complex chemistry and potential for low-temperature copper etching, important in material science (Nigg & Masel, 1998).
Matrix-Isolation Technique in Photoisomerization : Low-temperature matrix-isolation techniques combined with UV irradiation show its structural transformation and stability under different conditions (Nagashima et al., 2003).
Multinuclear Copper Complexes : The study of its complexes, like the 11-nuclear copper complex, aids in understanding the structural chemistry of metal-organic complexes (Romanenko et al., 2019).
Mechanism of Action
Target of Action
Hexafluoroacetylacetone (hfacH) primarily targets metallic and oxidized surfaces, particularly those of nickel (Ni) and nickel oxide (NiO) . It is used in atomic layer etching processes, where it interacts with these surfaces to facilitate etching .
Mode of Action
The interaction of hfacH with its targets is complex. On a metallic Ni surface, an hfacH molecule can be unstable and dissociate . On an nio surface, an hfach molecule can be deprotonated and form a hexafluoroacetylacetonate anion (hfac−) that bonds stably with positively charged ni atoms of the surface . This interaction is consistent with observations from earlier experiments .
Biochemical Pathways
It’s known that hfach plays a crucial role in the atomic layer etching of ni, based on the cyclic processes of surface oxidation and formation of volatile organo-nickel complexes .
Pharmacokinetics
While specific ADME (Absorption, Distribution, Metabolism, Excretion) properties for hfacH are not readily available, it’s known that hfacH is a colorless liquid with a density of 1.47 g/mL at 25 °C . It’s also soluble in organic solvents , which may influence its bioavailability.
Result of Action
The primary result of hfacH’s action is the formation of volatile organo-nickel complexes during the atomic layer etching process . This leads to the etching of the targeted surfaces. Additionally, hfacH can form organometallic complexes such as Ni(hfac)2, which are volatile at higher surface temperatures .
Action Environment
The action of hfacH is influenced by environmental factors. For instance, in the medium of supercritical CO2 containing β-diketones in combination with pyridine and water, hfacH reacts mainly with the oxide films . This suggests that the presence of certain substances and conditions, such as supercritical CO2 and pyridine, can influence the action, efficacy, and stability of hfacH .
Safety and Hazards
Future Directions
Hexafluoroacetylacetone has been investigated as an etchant for copper and its complexes, such as Cu(Hfac)(trimethylvinylsilane) have been employed as precursors in microelectronics . This suggests potential future directions in the field of microelectronics.
Relevant Papers
Relevant papers include "Kinetics and Mechanism for the Reaction of this compound with CuO in Supercritical Carbon Dioxide" and "Electronic Structure and Proton Transfer in Ground-State this compound" . These papers provide valuable insights into the properties and applications of this compound.
Biochemical Analysis
Biochemical Properties
Hexafluoroacetylacetone has been traditionally used as a source of respective ligands in the synthesis of complexes of other metals of diverse functionality . It is effective in solid-phase processes
Cellular Effects
It has been shown that an this compound molecule can be unstable and dissociate on a Nickel metal surface . On a Nickel Oxide surface, however, an this compound molecule can be deprotonated and form a hexafluoroacetylacetonate anion (hfac−) bonded stably with positively charged Nickel atoms of the surface .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to form organometallic complexes. For example, when this compound gas molecules are exposed to a metal oxide surface at room temperature, they are expected to form organometallic complexes such as Ni(hfac)2, which is volatile at higher surface temperatures .
Temporal Effects in Laboratory Settings
It has been shown that this compound can be unstable and dissociate on a Nickel metal surface .
properties
IUPAC Name |
1,1,1,5,5,5-hexafluoropentane-2,4-dione | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H2F6O2/c6-4(7,8)2(12)1-3(13)5(9,10)11/h1H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QAMFBRUWYYMMGJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)C(F)(F)F)C(=O)C(F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H2F6O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID4061753 | |
Record name | 1,1,1,5,5,5-Hexafluoro-2,4-pentanedione | |
Source | EPA DSSTox | |
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Molecular Weight |
208.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless to pale yellow liquid; Not miscible or difficult to mix in water; [MSDSonline] | |
Record name | 1,1,1,5,5,5-Hexafluoroacetylacetone | |
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CAS RN |
1522-22-1, 22466-49-5 | |
Record name | Hexafluoroacetylacetone | |
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URL | https://commonchemistry.cas.org/detail?cas_rn=1522-22-1 | |
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Record name | Hexafluoroacetylacetone | |
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Record name | NSC174351 | |
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Record name | 2,4-Pentanedione, 1,1,1,5,5,5-hexafluoro- | |
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Record name | 1,1,1,5,5,5-Hexafluoro-2,4-pentanedione | |
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Record name | 1,1,1,5,5,5-hexafluoropentane-2,4-dione | |
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Record name | HEXAFLUOROACETYLACETONE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/MG8477QRV4 | |
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Retrosynthesis Analysis
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